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Compound of Interest

Compound Name: 5-(Dimethylamino)amylamine

CAS No.: 3209-46-9

Cat. No.: B1598575

Get Quote

Abstract
This document provides a comprehensive guide for the incorporation of 5-
(Dimethylamino)amylamine at the C-terminus of a peptide using solid-phase peptide

synthesis (SPPS). Polyamines are a class of molecules known to influence the biological

activity of peptides by altering their charge, solubility, and membrane permeability.[1][2]

Modifying a peptide's C-terminus with a polyamine-like moiety such as 5-
(Dimethylamino)amylamine can enhance pharmacokinetic properties, improve stability

against enzymatic degradation, and potentially increase target affinity.[3] This guide details the

rationale, step-by-step protocols for peptide synthesis, on-resin amidation, and final cleavage,

as well as critical safety considerations for researchers in peptide chemistry and drug

development.

Introduction and Scientific Rationale
Standard solid-phase peptide synthesis (SPPS) allows for the routine assembly of peptide

chains.[4] Beyond the primary sequence, post-synthesis modifications are a powerful tool for
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creating peptides with enhanced therapeutic properties. The addition of polyamines or

molecules with polyamine-like features is a strategy employed to improve the central nervous

system (CNS) bioavailability of neuropeptides and to create analogues with improved

pharmacological profiles.[1] The presence of both a primary and a tertiary amine in 5-
(Dimethylamino)amylamine provides a unique functional group for C-terminal modification.

The primary amine serves as the nucleophile for amide bond formation with the peptide's C-

terminal carboxyl group, while the distal dimethylamino group can alter the overall

physicochemical properties of the final peptide, potentially improving membrane penetration

and stability.[3]

This protocol is designed around the widely used Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-

butyl) strategy. The core peptide is first synthesized on a resin that allows for cleavage of the

final product as a C-terminal carboxylic acid (e.g., Wang resin). Following the assembly of the

desired amino acid sequence, the C-terminal carboxyl group is activated in situ and coupled

directly to the primary amine of 5-(Dimethylamino)amylamine. A final acid-mediated cleavage

and deprotection step releases the C-terminally modified peptide from the solid support.

Physicochemical Properties of 5-
(Dimethylamino)amylamine
A clear understanding of the reagent's properties is essential for its proper use and for

troubleshooting.

Property Value Source

IUPAC Name
N',N'-dimethylpentane-1,5-

diamine
[5]

Molecular Formula C₇H₁₈N₂ [5]

Molecular Weight 130.23 g/mol [5]

Appearance Solid Sigma-Aldrich

CAS Number 3209-46-9 [5]

Overall Experimental Workflow
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The process is divided into three main stages: synthesis of the peptide backbone, on-resin C-

terminal amidation, and final cleavage & deprotection.

Stage 1: Peptide Synthesis

Stage 2: C-Terminal Amidation

Stage 3: Cleavage & Isolation

Select & Swell Wang Resin

Load First Fmoc-AA-OH

Iterative SPPS Cycles
(Fmoc Deprotection & AA Coupling)

Final N-terminal Fmoc Deprotection

Peptide Backbone Assembled

Activate Peptide C-Terminus with HATU

Couple with 5-(Dimethylamino)amylamine

Wash & Dry Resin

Amidation Complete

Cleave with TFA Cocktail

Precipitate, Purify & Characterize Peptide
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Click to download full resolution via product page

Fig. 1: Overall workflow for the synthesis of C-terminally modified peptides.

Detailed Protocols
Protocol 1: Solid-Phase Synthesis of the Peptide
Backbone
This protocol outlines the manual synthesis of the desired peptide sequence on Wang resin

using the Fmoc/tBu strategy.

Materials:

Wang Resin

Fmoc-protected amino acids

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

20% (v/v) Piperidine in DMF

Coupling Solution: Fmoc-amino acid (4 eq.), HATU (3.9 eq.), and N,N-Diisopropylethylamine

(DIPEA) (8 eq.) in DMF.

SPPS reaction vessel

Methodology:

Resin Swelling: Swell the Wang resin (1 eq.) in DMF within the reaction vessel for at least 30

minutes.

First Amino Acid Loading: Load the first Fmoc-protected amino acid onto the Wang resin

according to standard protocols (e.g., using DIC/DMAP). After loading, cap any unreacted

hydroxyl groups.
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Fmoc Deprotection: Drain the DMF. Add the 20% piperidine solution to the resin and agitate

for 3 minutes. Drain. Add a fresh aliquot of 20% piperidine solution and agitate for an

additional 10 minutes.

Washing: Drain the piperidine solution and wash the resin thoroughly with DMF (5 times) and

DCM (3 times) to remove all traces of piperidine.

Amino Acid Coupling: In a separate tube, pre-activate the next Fmoc-amino acid (4 eq.) with

HATU (3.9 eq.) and DIPEA (8 eq.) in DMF for 2-5 minutes. Add this activated solution to the

resin and agitate for 1-2 hours.

Monitoring: Monitor the coupling reaction using a qualitative method like the Kaiser test. If

the test is positive (blue beads), indicating incomplete coupling, repeat the coupling step.

Washing: Wash the resin with DMF (5 times) to remove excess reagents.

Cycle Repetition: Repeat steps 3-7 for each amino acid in the desired sequence.

Final Fmoc Deprotection: After the final amino acid has been coupled, perform a final Fmoc

deprotection (Step 3) to expose the N-terminal amine. This is optional but can be useful for

purification and characterization. If the N-terminus is to remain protected (e.g., with an acetyl

group), this step should be skipped and an N-terminal capping step performed instead.

Final Wash: Wash the resin thoroughly with DMF (5 times) followed by DCM (5 times) and

dry the resin under vacuum for 1-2 hours.

Protocol 2: On-Resin C-Terminal Amidation
This protocol describes the crucial step of coupling 5-(Dimethylamino)amylamine to the C-

terminus of the resin-bound peptide.

Materials:

Peptidyl-Wang resin from Protocol 1

5-(Dimethylamino)amylamine
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HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate)

N,N-Diisopropylethylamine (DIPEA)

Anhydrous N,N-Dimethylformamide (DMF)

Methodology:

Reagent Preparation: Prepare a coupling solution by dissolving 5-
(Dimethylamino)amylamine (10 eq.), HATU (10 eq.), and DIPEA (20 eq.) in anhydrous

DMF. Use a sufficient volume to ensure the resin is fully solvated.

Resin Swelling: Swell the dried peptidyl-Wang resin from Protocol 1 in anhydrous DMF for 30

minutes.

Coupling Reaction: Drain the DMF from the swollen resin. Immediately add the prepared

coupling solution (from Step 1) to the resin.

Incubation: Agitate the reaction mixture at room temperature for 12-24 hours. The extended

reaction time is recommended to ensure maximum coupling efficiency of the amine to the

sterically hindered C-terminus on the solid support.[6]

Monitoring: There is no simple colorimetric test for this step. The reaction is typically

assumed to go to completion with sufficient time and excess reagents.

Final Washing: After the incubation period, drain the coupling solution. Wash the resin

extensively to remove all unreacted reagents and byproducts. A recommended washing

sequence is:

DMF (5 times)

DCM (5 times)

Methanol (3 times)

DCM (5 times)
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Drying: Dry the resin thoroughly under high vacuum for at least 4 hours to remove all

residual solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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